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Compound of Interest

Compound Name: 4-O-Galloylalbiflorin

Cat. No.: B12306564

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed High-Performance Liquid Chromatography (HPLC) method

for the quantitative analysis of 4-O-Galloylalbiflorin, a compound of interest in various herbal

extracts and pharmaceutical preparations.

Introduction
4-O-Galloylalbiflorin is a key bioactive component found in medicinal plants such as Paeonia

lactiflora. Accurate and precise quantification of this compound is crucial for quality control,

pharmacokinetic studies, and the overall development of herbal-based therapeutics. This

application note outlines a validated HPLC method for the reliable determination of 4-O-
Galloylalbiflorin.

Experimental
Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV detector is suitable for this analysis. The

chromatographic separation is achieved on a C18 reversed-phase column.
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Table 1: HPLC Instrumentation and Conditions

Parameter Specification

HPLC System Agilent 1260 Infinity II or equivalent

Column C18, 4.6 x 250 mm, 5 µm particle size

Mobile Phase A 0.1% Phosphoric acid in Water

Mobile Phase B Acetonitrile

Gradient Elution See Table 2

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 µL

Detection Wavelength 230 nm

Table 2: Gradient Elution Program

Time (minutes) % Mobile Phase A % Mobile Phase B

0 90 10

20 70 30

35 40 60

40 10 90

45 10 90

50 90 10

60 90 10

Standard and Sample Preparation
Standard Preparation:
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Accurately weigh a suitable amount of 4-O-Galloylalbiflorin reference standard.

Dissolve in methanol to prepare a stock solution of 1 mg/mL.

Prepare a series of working standard solutions by diluting the stock solution with methanol to

concentrations ranging from 1 to 100 µg/mL.

Filter the solutions through a 0.45 µm syringe filter before injection.

Sample Preparation (from herbal extract):

Accurately weigh 1.0 g of the powdered herbal sample.

Add 50 mL of 70% methanol.

Perform ultrasonic extraction for 30 minutes.

Allow the mixture to cool to room temperature and centrifuge at 4000 rpm for 10 minutes.

Collect the supernatant and filter it through a 0.45 µm syringe filter prior to HPLC analysis.[1]

Method Validation
The developed HPLC method was validated according to the International Council for

Harmonisation (ICH) guidelines.

Table 3: Summary of Method Validation Parameters
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Parameter Result

Linearity (r²) > 0.999

Range 1 - 100 µg/mL

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.3 µg/mL

Accuracy (% Recovery) 98.5% - 102.3%

Precision (RSD%) < 2.0%

Specificity No interference from blank and placebo

Experimental Workflow
The following diagram illustrates the overall workflow for the quantification of 4-O-
Galloylalbiflorin.
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Caption: Workflow for 4-O-Galloylalbiflorin Quantification.

Signaling Pathway (Illustrative)
While a specific signaling pathway for 4-O-Galloylalbiflorin is a subject of ongoing research,

many related compounds from Paeonia lactiflora are known to exhibit anti-inflammatory effects.
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An illustrative potential pathway is provided below.

4-O-Galloylalbiflorin
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Caption: Potential Anti-Inflammatory Pathway of 4-O-Galloylalbiflorin.

Conclusion
The HPLC method detailed in this application note is demonstrated to be simple, precise, and

accurate for the quantification of 4-O-Galloylalbiflorin in herbal extracts. This protocol can be
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effectively implemented for routine quality control and research purposes in the pharmaceutical

and natural products industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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